4-(3,3-Dimethylazetidin-2-yl)pyridine

• IUPAC Name: 4-(3,3-dimethylazetidin-2-yl)pyridine
• InChI: InChI=1S/C10H14N2/c1-10(2)7-12-9(10)8-3-5-11-6-4-8/h3-6,9,12H,7H2,1-2H3
• InChI Key: OVCUSDDNWFWDER-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1C2=CC=NC=C2)C
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• CAS No.: 1781917-86-9

Description

4-(3,3-Dimethylazetidin-2-yl)pyridine (4-DMP) is a heterocyclic compound with a bicyclic structure that consists of a pyridine ring fused to an azetidine ring. This compound has been found to possess a wide range of biological activities, including antiviral, anti-inflammatory, and antifungal activities. 4-DMP has been studied extensively in the laboratory, and its applications in scientific research are becoming more and more popular.

Scientific Research Applications

Synthesis and Structural Investigation

The compound (E)-4-((pyridine-4-ylmethylene)amino)-N-(pyrimidin-2-yl)benzenesulfonamide, related to 4-(3,3-Dimethylazetidin-2-yl)pyridine, was synthesized and characterized using various spectroscopic methods. Theoretical methods, including Density Functional Theory (DFT), were employed for its analysis. This study highlights its potential in antimicrobial activity and molecular docking studies, indicating its relevance in drug discovery and structural chemistry (Elangovan et al., 2021).

Application in Antibiotic Development

N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine is a key intermediate in the development of premafloxacin, an antibiotic. The preparation process of this intermediate, which includes steps like asymmetric Michael addition, is crucial for the synthesis of antibiotics for veterinary pathogens, demonstrating the role of similar compounds in antibiotic synthesis (Fleck et al., 2003).

Coordination Chemistry and Polymer Formation

Studies on compounds like 4′-(pyrimidin-5-yl)-4,2′:6′,4″-terpyridine show selective coordination to zinc(II). These studies are significant for understanding coordination polymers and their structural characterization, which has implications in materials science and coordination chemistry (Klein et al., 2014).

Photoinduced Tautomerization in Chemistry

The study of 2-(1H-pyrazol-5-yl)pyridines and its derivatives, which are structurally related to this compound, revealed three types of photoreactions. This includes excited-state intramolecular and intermolecular proton transfers. These findings are critical in the field of photochemistry and molecular photophysics (Vetokhina et al., 2012).

Supramolecular Structure Studies

Research on molecules like 3-(2-amino-6-chloropyrimidin-4-yl)-1,1-dimethylprop-2-yn-1-ol monohydrate provides insights into the influence of hydrogen bonding on molecular packing. This is significant for understanding nucleic acid structures and their functions, showcasing the compound's role in biochemistry and molecular biology (Cheng et al., 2011).

Metabolism and Pharmacokinetics Research

A study on 3,3-difluoropyrrolidin-1-yl{(2S,4S)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrrolidin-2-yl}methanone, similar in structure to this compound, provides insights into the metabolism and excretion patterns in various species. This is crucial for drug development and understanding pharmacokinetics (Sharma et al., 2012).

Enantioselective Synthesis in Catalysis

Research on enantiomerically pure 4-(dimethylamino)pyridines, achieved through chemoenzymatic routes, highlights its application in asymmetric catalysis. This is significant for the stereoselective construction of compounds, emphasizing its importance in organic synthesis and catalysis (Busto et al., 2006).

Synthetic Applications in Organic Chemistry

The regiospecific synthesis of 4-substituted pyridines, achieved through reactions involving N-(2,6-dimethyl-4-oxopyridin-1-yl)pyridinium salts, demonstrates the synthetic applications of similar compounds in organic chemistry, particularly in the synthesis of heterocyclic compounds (Katritzky et al., 1980).